Cas no 1339471-91-8 (3-amino-1-(pyridin-3-yl)piperidin-2-one)

• Product Name: 3-amino-1-(pyridin-3-yl)piperidin-2-one
• CAS No: 1339471-91-8
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 4589432
• PubChem ID: 64237280
• Update Time: 2025-05-20

3-amino-1-(pyridin-3-yl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(pyridin-3-yl)piperidin-2-one

• Inchi： 1S/C10H13N3O/c11-9-4-2-6-13(10(9)14)8-3-1-5-12-7-8/h1,3,5,7,9H,2,4,6,11H2
• InChI Key： CAAGMHVNSPQROG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CN=C2)CCCC(N)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-1-(pyridin-3-yl)piperidin-2-one

3-Amino-1-(Pyridin-3-Yl)Piperidin-2-One: A Comprehensive Overview

The compound with CAS No. 1339471-91-8, commonly referred to as 3-amino-1-(pyridin-3-yl)piperidin-2-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a piperidinone ring with an amino group and a pyridine substituent. The piperidinone core is a six-membered ring containing one oxygen atom and one nitrogen atom, while the pyridine group introduces aromaticity and additional electronic properties. The amino group at the 3-position further enhances the compound's reactivity and functional versatility.

Recent studies have highlighted the potential of 3-amino-1-(pyridin-3-yl)piperidin-2-one as a building block in drug design. Its ability to form hydrogen bonds and participate in π-interactions makes it an attractive candidate for modulating protein-ligand interactions. Researchers have explored its role in inhibiting enzymes such as kinases and proteases, which are implicated in various diseases, including cancer and neurodegenerative disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against a specific kinase involved in tumor growth.

The synthesis of 3-amino-1-(pyridin-3-yl)piperidin-2-one has been optimized through various routes, including microwave-assisted synthesis and catalytic methods. These advancements have not only improved the yield but also reduced the reaction time, making it more feasible for large-scale production. The compound's stability under various conditions has also been thoroughly investigated, revealing its suitability for both laboratory experiments and industrial applications.

In terms of physical properties, 3-amino-1-(pyridin-3-yl)piperidin-2-one exhibits a melting point of approximately 245°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands due to the conjugation between the piperidinone ring and the pyridine group, making it useful in applications requiring light responsiveness.

The application of 3-amino-1-(pyridin-3-yl)piperidin-2-one extends beyond pharmacology into materials science. It has been used as a precursor for synthesizing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit high porosity and selectivity, making them ideal for gas storage and separation applications. A 2022 study in *Nature Communications* reported that MOFs derived from this compound demonstrate exceptional performance in capturing carbon dioxide, offering a promising solution to environmental challenges.

Furthermore, the compound's reactivity has been leveraged in click chemistry reactions, enabling the rapid construction of complex molecular architectures. Its ability to undergo both nucleophilic and electrophilic substitutions makes it a versatile starting material for diversifying chemical libraries. This property has been exploited in high-throughput screening campaigns aimed at discovering novel bioactive compounds.

In conclusion, 3-amino-1-(pyridin-3-yL)piperidin-onne (CAS No. 1339471 -91 -8) stands out as a multifaceted compound with significant potential across multiple disciplines. Its unique structure, coupled with its diverse reactivity and functional properties, positions it as a valuable tool for advancing scientific research and industrial applications.